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Compound of Interest

Compound Name: Feruloyltyramine

Cat. No.: B1665223 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential, step-by-step procedures

for the safe disposal of Feruloyltyramine, a phenolic amide with diverse biological activities.

By following these guidelines, you can mitigate risks and ensure compliance with safety

regulations.

Feruloyltyramine Hazard and Disposal Summary
To facilitate quick reference, the following table summarizes the key hazard classifications and

disposal recommendations for Feruloyltyramine.
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Identifier Information Source

Chemical Name N-trans-Feruloyltyramine MedChemExpress

Synonyms
Feruloyltyramine,

Moupinamide, Alfrutamide
[1][2]

CAS Number 66648-43-9 [1]

GHS Hazard Statements

H400: Very toxic to aquatic

lifeH410: Very toxic to aquatic

life with long lasting effects

[1][3]

GHS Precautionary

Statements

P273: Avoid release to the

environmentP391: Collect

spillageP501: Dispose of

contents/container in

accordance with local

regulation

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents

Primary Disposal Route
Approved chemical waste

disposal plant

Standard Operating Procedure for Feruloyltyramine
Disposal
The following protocol outlines the necessary steps for the safe handling and disposal of

Feruloyltyramine waste.

Personal Protective Equipment (PPE)
Before handling Feruloyltyramine, ensure you are wearing appropriate PPE:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)
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Laboratory coat

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Aqueous Waste: Collect all aqueous solutions containing Feruloyltyramine in a dedicated,

clearly labeled, and sealed waste container.

Solid Waste: Collect any solid Feruloyltyramine waste, contaminated lab supplies (e.g.,

weigh boats, pipette tips), and spill cleanup materials in a separate, sealed, and clearly

labeled container.

Solvent Waste: If Feruloyltyramine is dissolved in an organic solvent, collect it in a

designated solvent waste container. Ensure segregation of halogenated and non-

halogenated solvents as per your institution's guidelines.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Feruloyltyramine," and the associated hazards (Aquatic Hazard).

Handling Spills
In the event of a spill, immediate and appropriate action is necessary.

Alert Personnel: Notify others in the immediate area of the spill.

Containment: For small spills, use an absorbent material (e.g., spill pillows, chemical

absorbent pads) to contain the substance.

Collection: Carefully collect the spilled material and any contaminated absorbent materials.

Place the collected waste into a designated hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent or detergent and water.

Collect the cleaning materials and rinsate as hazardous waste.

Disposal of Empty Containers
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Empty containers that held Feruloyltyramine must be handled as hazardous waste until

properly decontaminated.

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) at

least three times.

Collect Rinsate: The rinsate from the cleaning process must be collected and disposed of as

hazardous chemical waste.

Container Disposal: Once thoroughly rinsed, deface the original label on the container. The

clean container can then be disposed of according to your institution's guidelines for non-

hazardous lab glass or plastic.

Final Disposal
Do Not Dispose Down the Drain: Due to its high toxicity to aquatic life, Feruloyltyramine
must not be disposed of down the sink.

Professional Disposal: All collected Feruloyltyramine waste must be disposed of through

your institution's environmental health and safety office or a licensed hazardous waste

disposal contractor. Ensure that all waste is properly labeled and sealed before collection.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Feruloyltyramine.
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Start: Feruloyltyramine Waste Generation

1. Identify Waste Type

Solid Waste Liquid Waste

Empty Container
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Caption: Workflow for the safe disposal of Feruloyltyramine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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